Cas no 850904-12-0 (2-(4-bromophenyl)methyl-5-(2-chlorophenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product name: 2-(4-bromophenyl)methyl-5-(2-chlorophenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 850904-12-0
• MF: C₂₃H₁₉BrClNO₂
• MW: 456.759464502335
• CID: 5954172
• PubChem ID: 2151878

2-(4-bromophenyl)methyl-5-(2-chlorophenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)methyl-5-(2-chlorophenyl)methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
• 2-(4-bromobenzyl)-5-((2-chlorobenzyl)oxy)-3,4-dihydroisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone, 2-[(4-bromophenyl)methyl]-5-[(2-chlorophenyl)methoxy]-3,4-dihydro-
• 2-[(4-bromophenyl)methyl]-5-[(2-chlorophenyl)methoxy]-1,2,3,4-tetrahydroisoquinolin-1-one
• 850904-12-0
• AKOS024583052
• 2-[(4-bromophenyl)methyl]-5-[(2-chlorophenyl)methoxy]-3,4-dihydroisoquinolin-1-one
• F0556-0013

• Inchi： 1S/C23H19BrClNO2/c24-18-10-8-16(9-11-18)14-26-13-12-19-20(23(26)27)5-3-7-22(19)28-15-17-4-1-2-6-21(17)25/h1-11H,12-15H2
• InChI Key： KQOZCCSUVILGFC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OCC3=CC=CC=C3Cl)=CC=C2)CCN1CC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 455.02877g/mol
• Monoisotopic Mass: 455.02877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 5.7

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 616.5±55.0 °C(Predicted)
• pka: -1.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines